Cas no 2411261-95-3 (1-(prop-2-enoyl)-N-(1,1,1-trifluoropropan-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(prop-2-enoyl)-N-(1,1,1-trifluoropropan-2-yl)piperidine-4-carboxamide
• CAS No: 2411261-95-3
• MF: C₁₂H₁₇F₃N₂O₂
• MW: 278.270793676376
• CID: 5415714
• PubChem ID: 154799169
• Update Time: 2025-05-23

1-(prop-2-enoyl)-N-(1,1,1-trifluoropropan-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411261-95-3
• EN300-26574432
• 1-(prop-2-enoyl)-N-(1,1,1-trifluoropropan-2-yl)piperidine-4-carboxamide
• Z2201892659
• 1-(1-Oxo-2-propen-1-yl)-N-(2,2,2-trifluoro-1-methylethyl)-4-piperidinecarboxamide

• Inchi： 1S/C12H17F3N2O2/c1-3-10(18)17-6-4-9(5-7-17)11(19)16-8(2)12(13,14)15/h3,8-9H,1,4-7H2,2H3,(H,16,19)
• InChI Key： YPXHHWIRIPEFJG-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC(C)C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 278.12421228g/mol
• Monoisotopic Mass: 278.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 436.5±45.0 °C(Predicted)
• pka: 13.73±0.20(Predicted)

Additional information on 1-(prop-2-enoyl)-N-(1,1,1-trifluoropropan-2-yl)piperidine-4-carboxamide

Chemical Compound CAS No. 2411261-95-3: 1-(prop-2-enoyl)-N-(1,1,1-trifluoropropan-2-yl)piperidine-4-carboxamide

The chemical compound with CAS No. 2411261-95-3, known as 1-(prop-2-enoyl)-N-(1,1,1-trifluoropropan-2-yl)piperidine-4-carboxamide, is a highly specialized molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and functional groups, which make it a valuable component in advanced chemical research and development.

The molecular structure of 1-(prop-2-enoyl)-N-(1,1,1-trifluoropropan-2-yl)piperidine-4-carboxamide is characterized by a piperidine ring system substituted with a propenoate group and a trifluoropropane moiety. This combination of functional groups imparts the compound with distinct chemical reactivity and physical properties. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the design of bioactive molecules with enhanced stability and bioavailability.

One of the most notable aspects of this compound is its ability to participate in various chemical reactions under mild conditions, making it an ideal candidate for green chemistry applications. Researchers have explored its use in catalytic processes, where it has demonstrated exceptional efficiency in facilitating key transformations. For instance, its application in asymmetric synthesis has been reported in several high-profile journals, underscoring its importance in modern organic chemistry.

In addition to its role in synthetic chemistry, CAS No. 2411261-95-3 has also found applications in materials science. Its unique electronic properties make it a promising candidate for the development of advanced polymers and coatings with tailored functionalities. Recent advancements in nanotechnology have further expanded its utility, as it has been utilized as a building block for constructing nanostructured materials with enhanced mechanical and thermal stability.

The trifluoropropane moiety present in this compound contributes significantly to its chemical stability and inertness under harsh conditions. This feature has made it a preferred choice in the formulation of high-performance lubricants and corrosion-resistant materials. Furthermore, its compatibility with various solvents and reagents makes it versatile for use in diverse chemical systems.

From an environmental perspective, the synthesis and application of CAS No. 2411261-95-3 have been optimized to minimize ecological impact. Green synthesis methodologies have been employed to produce this compound with reduced energy consumption and waste generation, aligning with global sustainability goals.

In conclusion, CAS No. 2411261-95-3, or 1-(prop-2-enoyl)-N-(trifluoropropanoyl)piperidine derivative, stands as a testament to the ingenuity of modern chemical science. Its multifaceted applications across pharmaceuticals, materials science, and green chemistry highlight its significance as a key molecule in contemporary research and development efforts.